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Introduction

Galactosyl-lactose, a key component of galactooligosaccharides (GOS), is a non-digestible
carbohydrate with significant prebiotic properties.[1][2] Its ability to selectively stimulate the
growth and activity of beneficial gut microbiota, particularly Bifidobacterium and Lactobacillus,
makes it a valuable ingredient for the development of functional foods and beverages.[1][3][4]
[51[6][71[8][9] These application notes provide an overview of the functional applications of
galactosyl-lactose, supported by quantitative data and detailed experimental protocols for its
evaluation.

Functional Applications

The primary application of galactosyl-lactose in functional foods stems from its role as a
prebiotic, leading to several health benefits:

e Modulation of Gut Microbiota: Galactosyl-lactose promotes a healthy gut environment by
increasing the population of beneficial bacteria.[3][4][5][7][9][10]
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« Alleviation of Lactose Intolerance: By enhancing the lactose-metabolizing capacity of the gut
microbiota, it can help reduce the symptoms of lactose intolerance.[3][4][5][6][7][9][10][11]
[12][13]

e Production of Short-Chain Fatty Acids (SCFAs): Fermentation of galactosyl-lactose by gut
bacteria yields SCFAs such as acetate, propionate, and butyrate, which are crucial for gut
health and have systemic effects.[8][14][15][16]

e Immune System Modulation: Galactosyl-lactose and its metabolites can exert anti-
inflammatory effects and help regulate the immune system.[4][12][17][18]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of
galactosyl-lactose (as GOS) supplementation.

Table 1: Impact of GOS on Gut Microbiota Composition

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://health.oregonstate.edu/research/publications/101016jlwt2024117291
https://pmc.ncbi.nlm.nih.gov/articles/PMC11975899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7231374/
https://www.mdpi.com/2072-6643/16/7/1002
https://www.pnas.org/doi/10.1073/pnas.1606722113
https://pmc.ncbi.nlm.nih.gov/articles/PMC5255593/
https://www.researchgate.net/publication/312085251_Impact_of_short-chain_galactooligosaccharides_on_the_gut_microbiome_of_lactose-intolerant_individuals
https://www.mdpi.com/2072-6643/10/10/1517
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1530156/pdf
https://www.researchgate.net/publication/373125712_A_Narrative_Review_of_Human_Clinical_Trials_to_Improve_Lactose_Digestion_and_Tolerance_by_Feeding_Bifidobacteria_or_Galacto-Oligosacharides
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9908759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892346/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00094/full
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC11975899/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1530156/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4725434/
https://www.cambridge.org/core/journals/british-journal-of-nutrition/article/lactose-inhibits-regulatory-tcellmediated-suppression-of-effector-tcell-interferon-and-il17-production/77A332F649A86BCB2B237E05930139B5
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Stud
g . GOS Dosage Duration Key Findings Reference
Population
Significant
increase in
relative
Lactose abundance of
Intolerant 15 g/day 36 days Bifidobacterium, [7119]
Individuals Lactobacillus,
and
Faecalibacterium
171091
Low-dose: 59 Significant
Lactose
twice daily; High- increase in five
Intolerant ) 30 days - ) [5]
o dose: 7.5¢ twice Bifidobacterium
Individuals )
daily taxa.[5]
3-fold increase in
median
Low-lactose, abundance of
Healthy Adults ) ) 2 weeks -~ ) [8]
high-GOS milk Bifidobacterium
(from 1.1% to
3.2%).[8]
Significant
Lactose 3 weeks enrichment of
: 0.5 g/day : . : [4]
Intolerant Mice (prophylactic) Bifidobacterium.

[4]

Table 2: Effect of GOS on Lactose Intolerance Symptoms and SCFA Production
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Impact on
Study GOS . Impact on
. Duration SCFA Reference
Population Dosage Symptoms .
Production
Significant
reduction in
Lactose )
Pooled GOS cramping and -
Intolerant 31 days ) Not specified [6]
o groups bloating after
Individuals
a lactose
challenge.[6]
40% of
participants
reported a
24-point
reduction or
Lactose no symptoms
Intolerant Not specified 30 days on the LI Not specified [5]
Individuals symptom
composite
score
compared to
26% with
placebo.[5]
Increased
_ GOS
In vitro Fecal N Not levels of
supplementat  Not specified ] [16]
Cultures ) applicable butyrate and
ion
lactate.[16]
Healthy Low-lactose, 2 weeks Not specified Positive [8]
Adults high-GOS correlation
milk between
Bifidobacteriu
m abundance
and plasma
acetoacetate,
with a trend
for 3-
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hydroxybutyr
ate and

acetate.[8]

Experimental Protocols

Protocol 1: In Vitro Fermentation of Galactosyl-lactose
by Fecal Microbiota

This protocol is designed to assess the prebiotic potential of galactosyl-lactose by measuring
changes in microbiota composition and SCFA production in an in vitro setting.

Materials:

Fresh fecal samples from healthy donors

e Anaerobic culture medium (e.g., basal medium with peptone water, yeast extract)

o Galactosyl-lactose (or GOS) as the test substrate

o Control substrates (e.g., glucose, no substrate)

e Anaerobic chamber or jars with gas packs

e pH meter

e Gas chromatograph (GC) for SCFA analysis

o DNA extraction kit

Reagents for 16S rRNA gene sequencing

Procedure:

o Fecal Slurry Preparation: Homogenize fresh fecal samples in pre-reduced anaerobic buffer
inside an anaerobic chamber.
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 Inoculation: Add the fecal slurry to anaerobic culture medium containing the test substrate
(galactosyl-lactose) or control substrates.

 Incubation: Incubate the cultures anaerobically at 37°C for a specified period (e.g., 24-48
hours).

o Sampling: At different time points, collect aliquots for pH measurement, SCFA analysis, and
microbial DNA extraction.

o SCFA Analysis: Centrifuge the samples, filter the supernatant, and analyze for SCFAs
(acetate, propionate, butyrate) using GC.

e Microbiota Analysis: Extract DNA from the cell pellets and perform 16S rRNA gene
sequencing to determine the changes in microbial community composition.

Workflow Diagram:
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Caption:In Vitro Fermentation Workflow.

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://www.benchchem.com/product/b1165524/docs?utm_src=pdf-body-img#application-notes-and-protocols-galactosyl-lactose-in-functional-food-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Evaluation of Galactosyl-lactose in a Mouse
Model of Lactose Intolerance

This protocol outlines an animal study to investigate the effects of galactosyl-lactose on
lactose intolerance symptoms and gut health.

Materials:

Male C57BL/6J mice

e Standard chow diet

» Lactose solution for inducing intolerance

¢ Galactosyl-lactose (GOS) solution for treatment

» Metabolic cages

o Materials for collecting fecal and tissue samples

o ELISA kits for cytokine analysis (e.g., IL-1(3, IL-6, TNF-q, IL-10)

Procedure:

Acclimatization: House mice under standard conditions with free access to food and water

for one week.

 Induction of Lactose Intolerance (if necessary): Administer a lactose solution by oral gavage
for a set period to induce symptoms.

o Treatment Groups: Divide mice into groups: Control (saline), Lactose-only, and Lactose +
Galactosyl-lactose.

o Gavage Administration: Administer galactosyl-lactose solution or saline daily by oral
gavage for the duration of the study (e.g., 3 weeks).[4]

o Symptom Monitoring: After a lactose challenge, monitor mice for symptoms such as diarrhea
(number of defecations, fecal mass) over a 6-hour period.[4]
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o Sample Collection: At the end of the study, collect fecal samples for microbiota analysis and
ileal tissue for cytokine analysis.

» Cytokine Analysis: Homogenize ileal tissue and measure the levels of pro-inflammatory (IL-
1B, IL-6, TNF-a) and anti-inflammatory (IL-10) cytokines using ELISA.

» Microbiota Analysis: Analyze fecal samples for changes in gut microbiota composition using
16S rRNA sequencing.

Workflow Diagram:
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Caption: Mouse Model Experimental Workflow.
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Signaling Pathways

Galactosyl-lactose primarily exerts its effects through the modulation of gut microbiota, which
in turn influences host signaling pathways. A key mechanism involves the production of SCFAs,

which act on various host cells. Additionally, beneficial bacteria like Bifidobacterium can directly
interact with the host immune system.

Signaling Pathway Diagram:
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Caption: Galactosyl-lactose Signaling Pathway.
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Conclusion

Galactosyl-lactose is a promising functional food ingredient with well-documented prebiotic
effects. Its ability to beneficially modulate the gut microbiota offers a viable strategy for
improving gut health, managing lactose intolerance, and potentially modulating the immune
system. The provided protocols serve as a foundation for researchers and developers to
evaluate and incorporate galactosyl-lactose into novel functional food products. Further
research can explore the strain-specific utilization of different galactosyl-lactose isomers and
their synergistic effects with probiotics.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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